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Compound of Interest

Compound Name: SC-2001

Cat. No.: B610731

A review of commercially available products reveals that SC-2001 is the catalog number for
Protein A-Agarose beads produced by Santa Cruz Biotechnology. This product is a reagent
used for immunoprecipitation, a technigue to isolate a specific protein from a complex mixture
like a cell lysate. It is not a small molecule inhibitor and does not possess inhibitory activity
against a specific cellular target or signaling pathway. Therefore, a comparison guide on its
"inhibitory activity" as a drug or therapeutic agent is not applicable.

Protein A, the key component of SC-2001, is a surface protein from the bacterium
Staphylococcus aureus that binds with high affinity to the Fc region of immunoglobulins
(antibodies) from various species.[1][2] In immunoprecipitation, an antibody specific to a target
protein is added to a cell lysate. The Protein A-Agarose beads (SC-2001) are then used to
capture the antibody-protein complex, effectively isolating the target protein.[2]

Given the nature of SC-2001 as a laboratory reagent for protein purification, the requested
comparison of its inhibitory activity with other alternatives, along with experimental data on its
potency (e.g., IC50 values), is not relevant. The performance of Protein A-Agarose is evaluated
based on its antibody binding capacity and specificity, not on enzymatic inhibition.[1]

Therefore, the premise of creating a publishable comparison guide on the "inhibitory activity" of
SC-2001 is based on a misunderstanding of the product's identity and function. No data exists
in the scientific literature to support such a comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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